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Compound of Interest

Compound Name: Dinosam

Cat. No.: B1213061

Application Notes and Protocols for Dinosam

For Researchers, Scientists, and Drug Development Professionals

Disclaimer

Dinosam, also known as 2-sec-amyl-4,6-dinitrophenol, is a highly toxic compound. Its use has
been severely restricted in many countries due to safety and environmental concerns.[1] These
guidelines are intended for use in controlled laboratory research settings only by trained
professionals. Strict adherence to all safety protocols is mandatory.

Introduction

Dinosam (CAS No: 4097-36-3) is a dinitrophenolic compound originally developed as a
herbicide. Its primary mechanism of action is the uncoupling of oxidative phosphorylation,
which disrupts ATP synthesis in mitochondria.[1][2] This leads to a rapid depletion of cellular
energy and can induce cell death. More recent research has suggested potential applications
for Dinosam and similar compounds in other areas, including as kinase inhibitors in cancer
therapy.[3] This document provides detailed guidelines for the safe handling, use, and disposal
of Dinosam in a research context.

Chemical and Physical Properties
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A summary of the key chemical and physical properties of Dinosam is provided in the table
below. This information is crucial for safe handling and storage.

Property Value Reference
CAS Number 4097-36-3 [31141[5]
Molecular Formula C11H14N20s [3B1141[5]
Molecular Weight 254.24 g/mol [41[5]
Appearance Yellow crystalline solid or oil [3]

Boiling Point 333.2°C at 760 mmHg [4]

Flash Point 136.5°C [4]

Density 1.306 g/cm3 [4]

Slightly soluble in water;

soluble in ether and solutions

Solubility _ .
of sodium or potassium
hydroxide.
Vapor Pressure 7.15E-05 mmHg at 25°C [4]

Safety and Handling

Dinosam is acutely toxic if inhaled, ingested, or absorbed through the skin. It can cause severe
skin and eye irritation.[6] Early symptoms of exposure may include fatigue, excessive sweating,
and thirst.[7][8]

Personal Protective Equipment (PPE)

When handling Dinosam in any form (solid or in solution), the following PPE is mandatory:
» Gloves: Chemical-resistant gloves (e.g., nitrile) must be worn.
» Eye Protection: Safety goggles or a face shield are required.

e Lab Coat: Alab coat must be worn and buttoned.
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» Respiratory Protection: Work should be conducted in a certified chemical fume hood to avoid
inhalation of dust or aerosols.

Engineering Controls

e Fume Hood: All work with Dinosam, including weighing, solution preparation, and
experimental procedures, must be performed in a properly functioning chemical fume hood.

o Safety Shower and Eyewash Station: A safety shower and eyewash station must be readily
accessible in the immediate work area.

Spill Procedures

In the event of a Dinosam spill:

Evacuate: Immediately evacuate the area and alert others.
 Isolate: Secure the area to prevent entry.

o Decontaminate (if trained): If the spill is small and you are trained to handle it, wear
appropriate PPE. Cover the spill with an absorbent material (e.g., vermiculite or sand).

o Collect: Carefully sweep the absorbed material into a designated hazardous waste container.
Avoid creating dust.

¢ Clean: Clean the spill area with a 2-5% solution of soda ash, followed by soap and water.[9]
» Dispose: All materials used for cleanup must be disposed of as hazardous waste.

» Report: Report the spill to your institution's Environmental Health and Safety (EHS)
department.

Experimental Protocols

The following are general protocols that can be adapted for specific research needs. It is
crucial to perform small-scale pilot experiments to determine the optimal concentrations and
conditions for your specific cell lines or experimental systems.
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Preparation of Dinosam Stock Solution

Materials:

Dinosam (solid)

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Chemical fume hood

Appropriate PPE

Procedure:

In a chemical fume hood, carefully weigh the desired amount of Dinosam powder.

e Dissolve the Dinosam in a suitable volume of DMSO to create a high-concentration stock
solution (e.g., 10 mM or 100 mM). Ensure complete dissolution.

 Aliquot the stock solution into sterile, amber microcentrifuge tubes to protect it from light and
to avoid repeated freeze-thaw cycles.

» Label the aliquots clearly with the compound name, concentration, solvent, and date of
preparation.

Store the stock solution aliquots at -20°C or -80°C.

In Vitro Assay for Uncoupling of Oxidative
Phosphorylation (General Protocol)

This protocol provides a general framework for assessing the uncoupling activity of Dinosam in
isolated mitochondria.

Materials:

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b1213061?utm_src=pdf-body
https://www.benchchem.com/product/b1213061?utm_src=pdf-body
https://www.benchchem.com/product/b1213061?utm_src=pdf-body
https://www.benchchem.com/product/b1213061?utm_src=pdf-body
https://www.benchchem.com/product/b1213061?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1213061?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

¢ |solated mitochondria

e Respiration buffer (e.g., containing KCI, KH2POa4, MgCl2, EGTA, and a respiratory substrate
like succinate)

o ADP solution
e Dinosam stock solution
o Oxygen electrode system (e.g., Clark-type electrode)

Workflow:
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Prepare mitochondrial suspension in respiration buffer

'

Add respiratory substrate (e.g., succinate)

'

Add ADP to induce State 3 respiration

'

Add Dinosam (or vehicle control)

'

Monitor oxygen consumption

Prepare serial dilutions of Dinosam Add kinase and substrate to microplate wells

' '

Add Dinosam dilutions (or vehicle control)

:

Initiate reaction with ATP

:

Incubate at appropriate temperature

:

Add detection reagent and measure signal

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1213061?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Cell Membrane

Receptor Tyrosine Kinase

Cytoplasm
>
!
|
|

RAF

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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